Cas no 10333-68-3 (2-(1H-pyrrol-1-yl)benzoic acid)

2-(1H-pyrrol-1-yl)benzoic acid structure
10333-68-3 structure
Product Name:2-(1H-pyrrol-1-yl)benzoic acid
CAS No:10333-68-3
MF:C11H9NO2
MW:187.194662809372
MDL:MFCD00051645
CID:86382
PubChem ID:728521
Update Time:2025-04-18

2-(1H-pyrrol-1-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

    • 1-(2-Carboxyphenyl)pyrrole
    • 2-(1-Pyrrolyl)benzoic acid
    • 2-(1H-Pyrrol-1-yl)benzoic acid
    • 2-pyrrol-1-ylbenzoic acid
    • 2-pyrrol-1-yl-benzoic acid
    • AB01327753-02
    • CHEMBL4227737
    • KUC107417N
    • HMS549B15
    • NCGC00335497-01
    • EN300-69177
    • GNWTWXOZRSBCOZ-UHFFFAOYSA-N
    • F1924-0003
    • W-200695
    • AKOS000101210
    • SB30295
    • DivK1c_001429
    • Oprea1_291568
    • Benzoic acid,2-(1H-pyrrol-1-yl)-
    • FG-0415
    • 2-(1-Pyrrolyl)benzoic acid; 2-(1H-Pyrrol-1-yl)benzoic acid
    • MFCD00051645
    • KSC-20-087
    • A896499
    • SCHEMBL228778
    • D96007
    • N-(2-Carboxyphenyl)pyrrole
    • 10333-68-3
    • 60Q
    • 1H-pyrrol-1-ylbenzoic acid
    • 2-(Pyrrol-1-yl)benzoic acid
    • CDS1_000389
    • Z111423558
    • Maybridge1_002677
    • Q27456146
    • DTXSID40352515
    • FT-0605507
    • AMY27239
    • 2-(1H-pyrrol-1-yl)benzoicacid
    • 1-(o-carboxyphenyl)pyrrole
    • BBL009661
    • DTXCID20303580
    • ALBB-031440
    • DB-010621
    • STK698487
    • 2-(1H-pyrrol-1-yl)benzoic acid
    • MDL: MFCD00051645
    • Inchi: 1S/C11H9NO2/c13-11(14)9-5-1-2-6-10(9)12-7-3-4-8-12/h1-8H,(H,13,14)
    • InChI Key: GNWTWXOZRSBCOZ-UHFFFAOYSA-N
    • SMILES: OC(C1C=CC=CC=1N1C=CC=C1)=O
    • BRN: 1343920

Computed Properties

  • Exact Mass: 187.06300
  • Monoisotopic Mass: 187.063328530g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 211
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 1.8
  • Topological Polar Surface Area: 42.2Ų

Experimental Properties

  • Color/Form: White light brown powder
  • Density: 1.2±0.1 g/cm3
  • Melting Point: 101 °C
  • Boiling Point: 360.0±25.0 °C at 760 mmHg
  • Flash Point: 171.5±23.2 °C
  • Refractive Index: 1.596
  • PSA: 42.23000
  • LogP: 2.17550
  • Solubility: Insoluble in water.
  • Vapor Pressure: 0.0±0.8 mmHg at 25°C

2-(1H-pyrrol-1-yl)benzoic acid Security Information

  • Signal Word:warning
  • Hazard Statement: Irritant
  • Warning Statement: P264+P280+P305+P351+P338+P337+P313
  • Hazard Category Code: 36/37/38
  • Safety Instruction: S26-S36
  • Hazardous Material Identification: Xi
  • Safety Term:S26;S36
  • Risk Phrases:R36/37/38
  • Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

2-(1H-pyrrol-1-yl)benzoic acid Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-(1H-pyrrol-1-yl)benzoic acid Pricemore >>

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